Cas no 2248172-67-8 ((2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-amine)

• Product Name: (2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-amine
• CAS No: 2248172-67-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6080539
• PubChem ID: 96670494
• Update Time: 2025-05-20

(2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-amine
• (2S)-2-(3,4-dihydro-2H-1-benzopyran-6-yl)propan-1-amine
• 2248172-67-8
• EN300-6507117

• Inchi： 1S/C12H17NO/c1-9(8-13)10-4-5-12-11(7-10)3-2-6-14-12/h4-5,7,9H,2-3,6,8,13H2,1H3/t9-/m1/s1
• InChI Key： JJKKAVCBKWORSR-SECBINFHSA-N
• SMILES： O1CCCC2C1=CC=C(C=2)[C@H](C)CN

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-amine

Introduction to (2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-amine (CAS No. 2248172-67-8)

(2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-amine, identified by the CAS number 2248172-67-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a chromenyl moiety linked to an amine-substituted propyl group, has garnered attention due to its potential biological activities and structural features that make it a valuable candidate for further research and development.

The chromenyl ring system, a derivative of benzopyran, is well-known for its presence in various natural products and pharmaceuticals. Its structural versatility allows for modifications that can influence the compound's pharmacokinetic properties, binding affinity, and overall biological activity. In particular, the 6-position of the chromenyl ring provides a strategic site for functionalization, enabling the synthesis of diverse derivatives with tailored properties.

The amine-substituted propyl group in (2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-amine introduces basicity and potential hydrogen bonding capabilities, which can be crucial for interactions with biological targets. The stereochemistry at the (2S)-configuration adds another layer of complexity and specificity, as enantiomeric differences can significantly impact biological activity. This compound's unique structural features make it an attractive scaffold for drug discovery efforts aimed at identifying novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and potential biological targets. Studies suggest that the chromenyl moiety may engage in π-stacking interactions with aromatic residues in proteins, while the amine group could form hydrogen bonds with polar regions of the target molecule. These insights have guided the design of analogs with enhanced binding affinity and selectivity.

The synthesis of (2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-amine involves multi-step organic transformations, including condensation reactions, reduction steps, and stereoselective methodologies. The use of chiral auxiliaries or catalysts ensures the retention of the desired stereochemical configuration at the amine center. Advances in synthetic chemistry have made it possible to produce this compound with high enantiomeric purity, which is critical for evaluating its pharmacological properties.

Investigations into the biological activity of (2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-amine have revealed promising results in several disease models. Initial studies indicate that this compound may exhibit anti-inflammatory effects by modulating key signaling pathways involved in immune responses. Additionally, its structural features suggest potential applications in neuroprotective therapies, where chromen derivatives have shown efficacy in protecting against oxidative stress and neurodegeneration.

The compound's potential as an antitumor agent has also been explored. Preclinical studies suggest that it may inhibit the growth of cancer cells by interfering with critical cellular processes such as proliferation and angiogenesis. The ability of chromen derivatives to cross cell membranes and reach intracellular targets makes them particularly interesting for developing novel anticancer strategies.

Evaluation of the pharmacokinetic properties of (2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-amine has been crucial in determining its feasibility as a drug candidate. Absorption, distribution, metabolism, and excretion (ADME) studies have provided insights into its bioavailability and persistence within the body. These data are essential for optimizing dosing regimens and minimizing potential side effects.

The development of novel pharmaceuticals often relies on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of (2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-amine exemplifies how structural innovation can lead to compounds with significant therapeutic potential. Ongoing research aims to further refine its properties through structure-based drug design approaches.

The future prospects for this compound are promising, with ongoing studies exploring its mechanism of action and potential synergies with other therapeutic agents. As our understanding of disease pathways continues to evolve, compounds like (2S)-2-(3,4-Dihydro-2H-chromen-6-yl)propan-1-amine will play a crucial role in developing next-generation treatments.